Cas no 615-98-5 (Ethanedioic acid,1,2-dipropyl ester)

Ethanedioic acid,1,2-dipropyl ester structure

615-98-5 structure

Product Name:Ethanedioic acid,1,2-dipropyl ester

CAS No:615-98-5

Molecular Formula:C₈H₁₄O₄

Molecular Weight:174.19436

CID:509354

Ethanedioic acid,1,2-dipropyl ester Properties

Names and Identifiers

- Ethanedioic acid,1,2-dipropyl ester
- DI-N-PROPYL OXALATE
- dipropyl oxalate
- dipropyl ethane-1,2-dioate
- ethanedioic acid,dipropyl ester
- Oxalic acid,dipropyl ester
- Oxalsaeure-di-n-propylester
- Oxalsaeure-dipropylester
- +Expand
- InChIKey： HZHMMLIMOUNKCK-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H14O4/c1-3-5-11-7(9)8(10)12-6-4-2/h3-6H2,1-2H3
- SMILES： CCCOC(=O)C(=O)OCCC

Computed Properties

Exact Mass: 174.08900
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 7
Heavy Atom Count: 12
Complexity: 135
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0

Experimental Properties

LogP: 0.89280
PSA: 52.60000
Refractive Index: 1.4158 (estimate)
Boiling Point: 211°C (estimate)
Melting Point: -44.3°C
Density: 1.0188

Ethanedioic acid,1,2-dipropyl ester Related Literature

1. Wash-free non-spectroscopic optical immunoassay by controlling retroreflective microparticle movement in a microfluidic chip†

Ka Ram Kim,Hyeong Jin Chun,Kyung Won Lee,Kwan Young Jeong,Jae-Ho Kim,Hyun C. Yoon Lab Chip, 2019,19, 3931-3942
2. An all-female graduate student organization participating in chemistry outreach: a case study characterizing leadership in the community of practice

Stephanie Santos-Díaz,Marcy H. Towns Chem. Educ. Res. Pract., 2021,22, 532-553
3. A versatile strategy for the synthesis and mechanical property manipulation of networked biodegradable polymeric materials composed of well-defined alternating hard and soft domains†

Hideto Tsuji,Ken-ichi Tamura,Yuki Arakawa RSC Adv., 2019,9, 7094-7106
4. Toxicological analysis

Analyst, 1907,32, 221-223
5. Hydrogels formed from Fmoc amino acids†

Emily R. Draper,Kyle L. Morris,Marc A. Little,Jaclyn Raeburn,Catherine Colquhoun,Emily R. Cross,Tom. O. McDonald,Louise C. Serpell,Dave J. Adams CrystEngComm, 2015,17, 8047-8057
6. Recent progress in the electron paramagnetic resonance study of polymers

Kaleem-ur-Rahman Naveed,Li Wang,Haojie Yu,Raja Summe Ullah,Muhammad Haroon,Shah Fahad,Jiyang Li,Tarig Elshaarani,Rizwan Ullah Khan,Ahsan Nazir Polym. Chem., 2018,9, 3306-3335
7. Fluorescent heterometallic MOFs: tunable framework charges and application for explosives detection†

Kangcai Wang,Tianlin Liu,Yuji Liu,Xin Tian,Jie Sun,Qinghua Zhang CrystEngComm, 2016,18, 8301-8308
8. Back matter

J. Mater. Chem., 1992,2, P035-P038
9. Back cover

Nanoscale Adv., 2022,4, 4025-4026
10. New British Standards

Proc. Anal. Div. Chem. Soc., 1979,16, 358-358

615-98-5 (Ethanedioic acid,1,2-dipropyl ester) Related Products

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